6-(2-chlorophenyl)-N-(2-furanylmethyl)-N-methyl-4-quinazolinamine

• Molecular Formula: C20H16ClN3O
• Molecular Weight: 349.8 g/mol
• IUPAC Name: 6-(2-chlorophenyl)-N-(furan-2-ylmethyl)-N-methylquinazolin-4-amine
• InChI: InChI=1S/C20H16ClN3O/c1-24(12-15-5-4-10-25-15)20-17-11-14(8-9-19(17)22-13-23-20)16-6-2-3-7-18(16)21/h2-11,13H,12H2,1H3
• InChI Key: MCDOPGHOBQDEOA-UHFFFAOYSA-N
• SMILES: CN(CC1=CC=CO1)C2=NC=NC3=C2C=C(C=C3)C4=CC=CC=C4Cl

Description

6-(2-chlorophenyl)-N-(2-furanylmethyl)-N-methyl-4-quinazolinamine is a member of quinazolines.

Scientific Research Applications

Conformational Analysis

• Conformational Study: AG-1478, a compound structurally related to 6-(2-chlorophenyl)-N-(2-furanylmethyl)-N-methyl-4-quinazolinamine, demonstrates promising antiproliferative activity and is studied for its UV-Vis absorption spectra, providing insights into its conformational properties and interaction potentials. This study highlights the importance of understanding the structural features of similar quinazoline derivatives (Khattab, Chatterjee, Clayton, & Wang, 2016).

Optical and Electronic Properties

• Optical Absorption and Fluorescence Spectra: Research on methyl derivatives of annulated azafluoranthene and azulene dyes, including compounds similar to 6-(2-chlorophenyl)-N-(2-furanylmethyl)-N-methyl-4-quinazolinamine, reveals their potential in luminescent or electroluminescent applications. The study of optical absorption and fluorescence spectra in various solvents provides insights into their photophysical properties (Danel et al., 2010).

Synthesis and Characterization

• Synthesis and Characterization of Derivatives: Research on the synthesis and characterization of 4-(3′-Chlorophenylamino)-6-methoxy quinazoline derivatives, which are structurally related to the compound , provides insights into the chemical processes and analytical techniques necessary for developing similar quinazoline-based compounds (Yan, Huang, & Zhang, 2013).

Crystal Structure and Interaction

• Crystal Structure Analysis: Studies on molecules like 2-aryl-8,8-dimethyl-6,7,8,9-tetrahydropyrazolo[2,3-a]quinazolin-6-ones provide valuable information on the crystal structure and intermolecular interactions, which are crucial for understanding the properties and potential applications of similar quinazoline compounds (Cruz et al., 2006).

Potential Pharmacological Properties

• Pharmacological Applications: Research into the synthesis and antitumor properties of quinazolinediamines, closely related to the 6-(2-chlorophenyl)-N-(2-furanylmethyl)-N-methyl-4-quinazolinamine, showcases the potential of these compounds in developing new pharmacological agents (Elslager, Johnson, & Werbel, 1983).